Cas no 52647-07-1 ((E)-Betamethasone-?17,20 21-Aldehyde)

(E)-Betamethasone-?17,20 21-Aldehyde structure
52647-07-1 structure
Product Name:(E)-Betamethasone-?17,20 21-Aldehyde
CAS No:52647-07-1
MF:C22H27FO4
MW:374.445790529251
CID:387031
PubChem ID:3037498
Update Time:2025-04-19

(E)-Betamethasone-?17,20 21-Aldehyde Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4,17(20)-trien-21-al,9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)-
    • BETAMETHASONE ENOL ALDEHYDE E ISOMER
    • Betamethasone-(E)-enolaldehyde
    • (2E)-2-[(8S,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-ylidene]-2-hydroxyacetaldehyde
    • Pregna-1,4,17(20)-trien-21-al, 9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)-
    • Betamethazone enol aldehyde E-isomer
    • 52647-07-1
    • (E)-Betamethasone-?17,20 21-Aldehyde
    • Inchi: 1S/C22H27FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h6-7,9,11-12,15-16,18,26-27H,4-5,8,10H2,1-3H3/b19-17+/t12-,15-,16-,18-,20-,21-,22?/m0/s1
    • InChI Key: TYYMPHSFTLTHRI-OHKLHEPBSA-N
    • SMILES: FC12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)/C(=C(/C=O)\O)/[C@@]1(C)C[C@@H]2O)=O)C

Computed Properties

  • Exact Mass: 374.189
  • Monoisotopic Mass: 374.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 811
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >220°C (dec.)
  • Boiling Point: 566.3°Cat760mmHg
  • Flash Point: 296.3°C
  • Refractive Index: 1.589
  • Solubility: Almost insoluble (0.028 g/l) (25 º C),
  • Vapor Pressure: 0.0±3.5 mmHg at 25°C

(E)-Betamethasone-?17,20 21-Aldehyde Security Information

(E)-Betamethasone-?17,20 21-Aldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B327145-2mg
(E)-Betamethasone-?17,20 21-Aldehyde
52647-07-1
2mg
$ 85.00 2023-04-18
TRC
B327145-5mg
(E)-Betamethasone-?17,20 21-Aldehyde
52647-07-1
5mg
$ 193.00 2023-04-18
TRC
B327145-10mg
(E)-Betamethasone-?17,20 21-Aldehyde
52647-07-1
10mg
$ 368.00 2023-04-18
TRC
B327145-25mg
(E)-Betamethasone-?17,20 21-Aldehyde
52647-07-1
25mg
$ 849.00 2023-04-18
A2B Chem LLC
AW55029-10mg
Pregna-1,4,17(20)-trien-21-al,9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)-
52647-07-1
10mg
$1038.00 2024-04-19
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.